Cas no 2648948-90-5 (tert-butyl N-(4-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)carbamate)

• Product Name: tert-butyl N-(4-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)carbamate
• CAS No: 2648948-90-5
• MF: C₁₃H₁₆BrN₃O₂
• MW: 326.18904209137
• MDL: MFCD34168552
• CID: 5666015
• PubChem ID: 165922850
• Update Time: 2025-05-22

tert-butyl N-(4-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27736854
• tert-butyl N-(4-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)carbamate
• 2648948-90-5

• MDL： MFCD34168552
• Inchi： 1S/C13H16BrN3O2/c1-13(2,3)19-12(18)16-11-15-10-8(14)6-5-7-9(10)17(11)4/h5-7H,1-4H3,(H,15,16,18)
• InChI Key： WGAXKHPZKGSDRK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=C(NC(=O)OC(C)(C)C)N2C

Computed Properties

• Exact Mass: 325.04259g/mol
• Monoisotopic Mass: 325.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl N-(4-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)carbamate

Research Brief on tert-Butyl N-(4-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)carbamate (CAS: 2648948-90-5)

In recent years, the compound tert-butyl N-(4-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)carbamate (CAS: 2648948-90-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a benzimidazole core with a bromo substituent and a tert-butyl carbamate protecting group, serves as a versatile intermediate in the synthesis of biologically active molecules. Its structural attributes make it particularly valuable for the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have highlighted the role of tert-butyl N-(4-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)carbamate in the synthesis of kinase inhibitors and protease inhibitors. The bromo substituent at the 4-position of the benzimidazole ring allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse pharmacophores. This flexibility has been exploited in the design of small-molecule libraries for high-throughput screening against various biological targets.

One notable application of this compound is in the development of selective inhibitors for protein kinases involved in cancer signaling pathways. Researchers have utilized tert-butyl N-(4-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)carbamate as a key building block to generate analogs with improved potency and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of a series of compounds targeting the PI3K/AKT/mTOR pathway, showing promising antitumor activity in preclinical models.

In addition to its role in kinase inhibitor development, this compound has also been employed in the synthesis of antimicrobial agents. The benzimidazole scaffold is known for its broad-spectrum biological activity, and the introduction of the bromo and carbamate functionalities further enhances its potential. Recent work has explored its incorporation into novel antibiotics targeting drug-resistant bacterial strains, with some derivatives exhibiting potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant pathogens.

From a synthetic chemistry perspective, tert-butyl N-(4-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)carbamate offers several advantages. The tert-butyl carbamate group serves as a protective group for the amine functionality, allowing for selective deprotection under mild acidic conditions. This feature is particularly useful in multi-step syntheses where orthogonal protection strategies are required. Moreover, the bromo substituent provides a handle for further derivatization, making the compound a valuable tool in medicinal chemistry campaigns.

Despite its utility, challenges remain in the large-scale production and purification of tert-butyl N-(4-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)carbamate. Recent advances in flow chemistry and continuous manufacturing have shown promise in addressing these issues, with several research groups reporting improved yields and purity through optimized reaction conditions. These developments are expected to facilitate broader adoption of this compound in drug discovery programs.

In conclusion, tert-butyl N-(4-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)carbamate (CAS: 2648948-90-5) represents a valuable building block in medicinal chemistry, with applications spanning from kinase inhibitor development to antimicrobial agent design. Its structural features enable diverse chemical modifications, making it a versatile tool for researchers. Continued exploration of its potential, coupled with advancements in synthetic methodologies, is likely to yield further breakthroughs in the coming years.